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Compound of Interest

Compound Name: Vinclozolin-13C3,D3

Cat. No.: B15558167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage

conditions for the isotopically labeled fungicide, Vinclozolin-13C3,D3. The information herein

is critical for ensuring the integrity and accuracy of research and analytical applications

involving this reference standard.

Chemical Information
Parameter Value

Chemical Name
3-(3,5-dichlorophenyl)-5-ethenyl-5-methyl-2,4-

oxazolidinedione-13C3,d3

Synonyms (±)-Vinclozolin-13C3,d3

Chemical Formula C₉¹³C₃H₆D₃Cl₂NO₃

Molecular Weight Approx. 292.13 g/mol

CAS Number Not available (Labeled)

Parent CAS Number 50471-44-8

Recommended Storage Conditions
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To maintain the chemical integrity and isotopic purity of Vinclozolin-13C3,D3, it is imperative to

adhere to the following storage conditions, derived from safety data sheets and best practices

for handling isotopically labeled and hazardous compounds.

Condition Recommendation Rationale

Temperature

Store in a cool, dry place.

Ambient room temperature is

generally acceptable for the

solid material. For long-term

storage, refrigeration (2-8 °C)

is recommended.

Minimizes the rate of potential

degradation reactions.

Light
Store in a dark place,

protected from light.

Vinclozolin can be susceptible

to photodegradation.

Atmosphere

Store in a well-ventilated area.

Keep the container tightly

closed.

Protects from atmospheric

moisture and oxygen, which

can contribute to hydrolysis

and oxidation.

Inertness

For solutions, consider storage

under an inert atmosphere

(e.g., argon or nitrogen).

Reduces the risk of oxidative

degradation, especially for

long-term storage of solutions.

Chemical Stability Profile
Vinclozolin-13C3,D3 is a stable compound when stored and handled correctly. The primary

routes of degradation for the parent compound, Vinclozolin, are hydrolysis and

photodegradation. The isotopic labeling is not expected to significantly alter these fundamental

stability characteristics.

Hydrolytic Stability
Vinclozolin is susceptible to hydrolysis, with the rate being pH-dependent. The degradation

proceeds via the opening of the oxazolidine ring. The two primary degradation products are:

M1: 2-[[(3,5-dichlorophenyl)carbamoyl]oxy]-2-methyl-3-butenoic acid
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M2: 3',5'-dichloro-2-hydroxy-2-methylbut-3-enanilide

Both of these can further degrade to the more stable and toxic metabolite, 3,5-dichloroaniline

(3,5-DCA).[1][2]

Photolytic Stability
Exposure to light, particularly UV radiation, can induce the degradation of Vinclozolin.

Photodegradation pathways can be complex and may lead to a variety of degradation

products. Therefore, protection from light is a critical aspect of storage and handling.

Thermal Stability
Vinclozolin is relatively stable to heat in its solid form under recommended storage conditions.

However, elevated temperatures, especially in the presence of moisture or other reactive

species, can accelerate degradation.

Isotopic Stability
A key consideration for deuterated standards is the potential for H/D exchange. The deuterium

atoms in Vinclozolin-13C3,D3 are on a methyl group, which is generally stable and not prone

to exchange under typical analytical and storage conditions. However, exposure to strong acids

or bases, or high temperatures over extended periods, could potentially facilitate exchange,

although this is considered a low risk under proper handling.

Stability in Solution
While the solid form is generally stable, Vinclozolin-13C3,D3 in solution is more susceptible to

degradation.

Solvent Choice: Use high-purity, anhydrous solvents for preparing stock solutions. Common

solvents include acetone, methanol, and acetonitrile.

Solution Storage: Store solutions at low temperatures (e.g., -20°C) for long-term stability. For

short-term use, refrigeration (2-8°C) is adequate.

Solution Stability: A study on the unlabeled Vinclozolin demonstrated that an analytical

solution was stable for up to 48 hours at room temperature.[3] It is best practice to prepare
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fresh working solutions daily or to validate the stability of stored solutions for the intended

period of use.

Experimental Protocols
The following section outlines a general framework for conducting a stability assessment of

Vinclozolin-13C3,D3.

Stability-Indicating Analytical Method
A validated stability-indicating method is crucial for separating the intact Vinclozolin-13C3,D3
from its potential degradation products. High-Performance Liquid Chromatography (HPLC)

coupled with a UV or mass spectrometric detector is a suitable technique.

Example HPLC Method Parameters (for unlabeled Vinclozolin):[3]

Parameter Condition

Column Newcrom R1 (100mm x 3.2mm, 3µm)

Mobile Phase
Methanol:Water:Phosphoric Acid (55:45:0.1

v/v/v)

Flow Rate 1.0 mL/min

Detection UV at 220 nm

Injection Volume 20 µL

Column Temperature Ambient

Forced Degradation Study Protocol
A forced degradation study is essential to identify potential degradation products and to

demonstrate the specificity of the analytical method.

Workflow for a Forced Degradation Study:

Caption: Workflow for a forced degradation study of Vinclozolin-13C3,D3.
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Long-Term Stability Study Protocol
A long-term stability study evaluates the degradation of Vinclozolin-13C3,D3 under

recommended storage conditions.

Logical Flow for Long-Term Stability Assessment:

Study Setup

Periodic Testing

Data Evaluation

Prepare Aliquots of
Vinclozolin-13C3,D3 (Solid & Solution)

Store under defined conditions
(e.g., 25°C/60% RH, 5°C, -20°C)

Time 0
(Initial Analysis)

Time 1
(e.g., 3 months)

Time 2
(e.g., 6 months)

Time n
(e.g., 12, 24 months)

Analyze samples using
validated stability-indicating method

Assess Assay, Purity,
and Degradation Products

Determine Shelf-life
and Re-test Date

Click to download full resolution via product page

Caption: Logical flow for a long-term stability study.
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Summary and Recommendations
Storage: Vinclozolin-13C3,D3 should be stored in a cool, dry, and dark place, with the

container tightly sealed. For long-term storage, especially of solutions, refrigeration or

freezing is recommended.

Handling: Avoid exposure to high temperatures, strong light, and extreme pH conditions. Use

high-purity, anhydrous solvents for preparing solutions.

Stability: The compound is chemically stable under standard ambient conditions in its solid

form. In solution, it is susceptible to hydrolysis and photodegradation. Prepare solutions

fresh or validate their stability for the intended period of use.

Isotopic Integrity: The carbon-13 and deuterium labels are on stable positions within the

molecule and are not expected to exchange under normal conditions.

By adhering to these guidelines, researchers, scientists, and drug development professionals

can ensure the reliability and accuracy of their results when using Vinclozolin-13C3,D3 as a

reference standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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